Cas no 5427-54-3 (6-benzyl-4-methyl-2-piperidin-1-ylquinoline,hydrochloride)

• Product Name: 6-benzyl-4-methyl-2-piperidin-1-ylquinoline,hydrochloride
• CAS No: 5427-54-3
• MF: C₂₂H₂₅ClN₂
• MW: 352.900304555893
• CID: 940399
• PubChem ID: 24181976
• Update Time: 2025-04-19

6-benzyl-4-methyl-2-piperidin-1-ylquinoline,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-4-methyl-2-piperidin-1-ylquinoline,hydrochloride
• 6-benzyl-4-methyl-2-piperidin-1-ylquinoline hydrochloride
• NSC-13050
• NSC13050
• 5427-54-3
• DTXSID80636487
• 6-Benzyl-4-methyl-2-(piperidin-1-yl)quinoline--hydrogen chloride (1/1)

• Inchi： 1S/C22H24N2.ClH/c1-17-14-22(24-12-6-3-7-13-24)23-21-11-10-19(16-20(17)21)15-18-8-4-2-5-9-18;/h2,4-5,8-11,14,16H,3,6-7,12-13,15H2,1H3;1H
• InChI Key： GIWMFADSOCADJC-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C)C3C=C(C=CC=3N=2)CC2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 352.17100
• Monoisotopic Mass: 352.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1A^2

Experimental Properties

• Density: 1.111
• Boiling Point: 509°C at 760 mmHg
• Flash Point: 261.6°C
• Refractive Index: 1.628
• PSA: 16.13000
• LogP: 5.99130